2-(2-Pyridinyl)cyclopentanol

• IUPAC Name: 2-pyridin-2-ylcyclopentan-1-ol
• InChI: InChI=1S/C10H13NO/c12-10-6-3-4-8(10)9-5-1-2-7-11-9/h1-2,5,7-8,10,12H,3-4,6H2
• InChI Key: GRSUKJPGLIHJRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)C2=CC=CC=N2
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of 2-(2-Pyridinyl)cyclopentanol, cyclopentanol, a related compound, can be prepared from cyclopentene through two steps: an initial addition-esterification reaction of cyclopentene with acetic acid and the subsequent transesterification reaction with methanol.

Chemical Reactions Analysis

The chemical reactions involving cyclopentanol have been studied. Both the addition-esterification reaction and transesterification reaction were found to be exothermic.

Synthesis routes and methods

Procedure details

In an argon gas stream atmosphere, 80.0 g (496 mM) of 2-(2-pyridyl)cyclopentanone and 1600 ml of dry ethanol were placed in a 2 liter-three-necked flask, followed by stirring at room temperature and then addition thereto of 18.7 g (496 mM) of sodium boronhydride. The system was then stirred for 2 hours at room temperature, followed by addition thereto of a small amount of acetic acid and water. The reaction mixture was methylene chloride. The organic layer was dried with anhydrous sodium sulfate and subjected to distilling-off of the solvent under reduced pressure to obtain a residue. The residue was purified by silica gel column chromatography (eluent: hexane/ethyl acetate=3/1) to obtain 61.0 g of 1-hydroxy-2-(2-pyridyl)cyclopentane (Yield: 75.3%)